Cas no 1016379-81-9 (2-{1-[2-(4-chlorophenyl)ethenesulfonyl]piperidin-4-yl}-1H-1,3-benzodiazole)

• Product Name: 2-{1-[2-(4-chlorophenyl)ethenesulfonyl]piperidin-4-yl}-1H-1,3-benzodiazole
• CAS No: 1016379-81-9
• MF: C₂₀H₂₀ClN₃O₂S
• MW: 401.909702301025
• CID: 5681231
• PubChem ID: 24685774
• Update Time: 2025-05-23

2-{1-[2-(4-chlorophenyl)ethenesulfonyl]piperidin-4-yl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1016379-81-9
• EN300-26601898
• Z223319564
• AKOS001474779
• 2-{1-[2-(4-chlorophenyl)ethenesulfonyl]piperidin-4-yl}-1H-1,3-benzodiazole

• Inchi： 1S/C20H20ClN3O2S/c21-17-7-5-15(6-8-17)11-14-27(25,26)24-12-9-16(10-13-24)20-22-18-3-1-2-4-19(18)23-20/h1-8,11,14,16H,9-10,12-13H2,(H,22,23)/b14-11+
• InChI Key： VDZCAMJXZLZTTM-SDNWHVSQSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/S(N1CCC(C2=NC3C=CC=CC=3N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 401.0964758g/mol
• Monoisotopic Mass: 401.0964758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 74.4Ų

Additional information on 2-{1-[2-(4-chlorophenyl)ethenesulfonyl]piperidin-4-yl}-1H-1,3-benzodiazole

Research Brief on 2-{1-[2-(4-chlorophenyl)ethenesulfonyl]piperidin-4-yl}-1H-1,3-benzodiazole (CAS: 1016379-81-9)

The compound 2-{1-[2-(4-chlorophenyl)ethenesulfonyl]piperidin-4-yl}-1H-1,3-benzodiazole (CAS: 1016379-81-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the benzodiazole moiety, coupled with the ethenesulfonyl-piperidine scaffold, is believed to confer high selectivity and binding affinity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's interaction with key biological targets, providing insights into its pharmacophore.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of cancer therapy. For instance, preclinical trials have shown that 1016379-81-9 exhibits significant antiproliferative effects against several cancer cell lines, including those resistant to conventional chemotherapeutic agents. The compound's ability to modulate apoptosis and cell cycle progression has been attributed to its interaction with critical signaling pathways, such as the PI3K/AKT and MAPK cascades.

Further investigations into the pharmacokinetic properties of 1016379-81-9 have revealed favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges remain in optimizing its solubility and reducing potential off-target effects. Recent efforts have focused on structural modifications to enhance its therapeutic index while maintaining its efficacy.

In conclusion, 2-{1-[2-(4-chlorophenyl)ethenesulfonyl]piperidin-4-yl}-1H-1,3-benzodiazole represents a promising scaffold for the development of novel therapeutics, particularly in oncology and inflammatory diseases. Ongoing research aims to address its limitations and explore its full potential in clinical settings. This brief underscores the importance of continued investigation into this compound and its derivatives to unlock new avenues for drug discovery.